Cas no 1352275-74-1 (2-Allyl-3-benzenepropanoic acid)

• Product Name: 2-Allyl-3-benzenepropanoic acid
• CAS No: 1352275-74-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD25965854
• CID: 4586701
• Update Time: 2025-05-19

2-Allyl-3-benzenepropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Allylphenyl)propanoic Acid
• 2-allyl-3-benzenepropanoic acid
• SY246721
• 2-Allyl-3-benzenepropanoic acid

• MDL： MFCD25965854
• Inchi： 1S/C12H14O2/c1-2-5-10-6-3-4-7-11(10)8-9-12(13)14/h2-4,6-7H,1,5,8-9H2,(H,13,14)
• InChI Key： CAUCLEXDAXPOAY-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=CC=1CC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-Allyl-3-benzenepropanoic acid

Introduction to 2-Allyl-3-benzenepropanoic acid (CAS No. 1352275-74-1)

2-Allyl-3-benzenepropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1352275-74-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzene ring substituted with an allyl group and a propenoic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The unique arrangement of functional groups in 2-Allyl-3-benzenepropanoic acid makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The structural framework of 2-Allyl-3-benzenepropanoic acid consists of a phenyl ring connected to a propenoic acid side chain via an allyl group. This configuration introduces both electrophilic and nucleophilic sites, allowing for diverse chemical modifications and interactions with biological targets. The presence of the benzene ring enhances the compound's hydrophobicity, while the propenoic acid moiety provides a site for further functionalization, such as esterification or amidation, which can modulate its pharmacokinetic properties.

In recent years, the synthesis and application of aromatic compounds with appended functional groups have been extensively studied for their potential in medicinal chemistry. 2-Allyl-3-benzenepropanoic acid exemplifies this trend, as it combines the stability of the benzene ring with the reactivity of the allyl and carboxylic acid groups. Such structural features are often exploited in the design of inhibitors, agonists, and antagonists targeting various biological pathways.

One of the most compelling aspects of 2-Allyl-3-benzenepropanoic acid is its utility as a building block in organic synthesis. The allyl group can undergo various reactions, including cross-coupling reactions like Suzuki-Miyaura or Heck couplings, which are pivotal in constructing complex molecular architectures. Additionally, the carboxylic acid functionality allows for derivatization into esters, amides, or other pharmacophores, expanding its synthetic utility. These properties make 2-Allyl-3-benzenepropanoic acid a versatile intermediate in the preparation of more intricate molecules.

Recent advancements in computational chemistry have further highlighted the significance of 2-Allyl-3-benzenepropanoic acid. Molecular modeling studies have demonstrated that this compound can interact with specific protein targets through hydrophobic interactions and hydrogen bonding. Such insights are crucial for rational drug design, enabling chemists to predict binding affinities and optimize lead compounds for therapeutic applications. The ability to computationally simulate interactions has accelerated the drug discovery process, making compounds like 2-Allyl-3-benzenepropanoic acid more accessible for further investigation.

The biological activity of 2-Allyl-3-benzenepropanoic acid has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase. Initial findings suggest that derivatives of this compound may exhibit anti-inflammatory effects, making it a promising candidate for treating chronic inflammatory diseases. Furthermore, its structural similarity to known bioactive molecules has prompted investigations into its role as a modulator of neurotransmitter receptors, potentially offering benefits in neuropharmacology.

In addition to its pharmacological potential, 2-Allyl-3-benzenepropanoic acid has shown promise in material science applications. The compound's ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and coordination polymers. These materials have applications in catalysis, sensing, and even nanotechnology, demonstrating the broad utility of this versatile molecule.

The synthesis of 2-Allyl-3-benzenepropanoic acid itself is an area of active research. Recent methodologies have focused on improving yield and selectivity through greener chemistry approaches. For instance, biocatalytic methods have been employed to achieve regioselective functionalization without harsh chemical conditions. Such innovations not only enhance efficiency but also align with global efforts to minimize environmental impact in chemical manufacturing.

Future directions for research on 2-Allyl-3-benzenepropanoic acid include exploring its role in combinatorial chemistry and high-throughput screening (HTS) libraries. By integrating this compound into diverse molecular libraries, researchers can accelerate the discovery of new drugs targeting complex diseases such as cancer and neurodegenerative disorders. The combination of synthetic chemistry expertise with advanced screening technologies will be essential in unlocking the full potential of 2-Allyl-3-benzenepropanoic acid.

In conclusion, 2-Allyl-3-benzenepropanoic acid (CAS No. 1352275-74-1) represents a fascinating molecule with multifaceted applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative drug design and material development, while ongoing research continues to uncover new possibilities for its use. As our understanding of molecular interactions deepens, 2-Allyl-3-benzenepropanoic acid is poised to play an increasingly important role in advancing scientific discovery and technological innovation.